Cas no 2228817-15-8 (2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol)

• Product Name: 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol
• CAS No: 2228817-15-8
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6194053
• PubChem ID: 165662796
• Update Time: 2025-10-23

2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol
• EN300-1980625
• 2228817-15-8

• Inchi： 1S/C11H16ClNO/c1-11(2,6-7-13)10-8(12)4-3-5-9(10)14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： QZDFHHXKPDOHBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)(C)CCN)O

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol

Comprehensive Overview of 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol (CAS No. 2228817-15-8)

2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol (CAS No. 2228817-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its chlorophenol backbone and amino-methylbutyl side chain, exhibits potential applications in drug development and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in targeted therapies and molecular design.

The chemical structure of 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol combines a phenolic ring with a branched aliphatic amine, making it a versatile intermediate in synthetic chemistry. Its CAS No. 2228817-15-8 serves as a unique identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its potential role in enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of green chemistry, 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol has been explored for its environmental compatibility and low toxicity profile. These attributes make it a candidate for sustainable industrial applications, addressing growing consumer demand for eco-friendly chemicals. Analytical techniques such as HPLC and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards.

The compound’s synthetic pathways often involve multi-step organic reactions, including alkylation and halogenation, which are topics of interest in modern process chemistry. Researchers frequently search for optimized synthesis methods to improve yield and reduce waste, reflecting broader industry shifts toward cost-effective production. Additionally, its solubility and partition coefficients are critical parameters for formulation scientists working on drug delivery systems.

Emerging applications of CAS No. 2228817-15-8 include its use in bioconjugation and proteomics research, where its reactive groups facilitate selective labeling of biomolecules. This aligns with the rising popularity of click chemistry and bioorthogonal reactions in diagnostic and therapeutic development. As interest in personalized healthcare grows, compounds like 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol may play pivotal roles in next-generation biomarkers and imaging agents.

From a commercial perspective, suppliers of 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol emphasize its high purity grades and custom synthesis options to meet diverse research needs. The compound’s patent landscape and intellectual property status are also frequently queried, underscoring its value in competitive markets. For laboratories focusing on high-throughput screening, this molecule’s structural diversity offers opportunities for discovering novel pharmacophores.

In summary, 2-(4-amino-2-methylbutan-2-yl)-3-chlorophenol (CAS No. 2228817-15-8) represents a compelling subject for interdisciplinary research, bridging gaps between organic synthesis, biotechnology, and sustainable chemistry. Its evolving applications and mechanistic insights continue to inspire innovation across scientific communities.